Cas no 1361829-47-1 (3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde)
3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde
-
- Inchi: 1S/C9H8ClF2NO/c1-5-7(2-10)8(9(11)12)6(4-14)3-13-5/h3-4,9H,2H2,1H3
- InChI Key: IOLQGVNJBPAFRX-UHFFFAOYSA-N
- SMILES: ClCC1C(C)=NC=C(C=O)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 203
- XLogP3: 1.7
- Topological Polar Surface Area: 30
3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005470-500mg |
3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde |
1361829-47-1 | 97% | 500mg |
$960.40 | 2022-03-28 | |
| Alichem | A020005470-1g |
3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde |
1361829-47-1 | 97% | 1g |
$1,596.00 | 2022-03-28 |
3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde
Research Brief on 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde (CAS: 1361829-47-1)
3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde (CAS: 1361829-47-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.
The compound's structure features a chloromethyl group, a difluoromethyl group, and a formyl group attached to a pyridine ring, making it a versatile building block for further chemical modifications. Recent literature has explored its use in the synthesis of inhibitors targeting specific enzymes, such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the resulting drug candidates.
In a recent study published in the Journal of Medicinal Chemistry, researchers utilized 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde as a precursor to develop a series of potent kinase inhibitors. The study demonstrated that the compound's reactivity allowed for efficient derivatization, leading to the discovery of several candidates with promising in vitro and in vivo activity. The findings underscore the compound's potential as a valuable scaffold in medicinal chemistry.
Another area of interest is the compound's role in agrochemical research. A 2023 study in the journal Pest Management Science reported the synthesis of novel pesticides using 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde as a key intermediate. The resulting compounds exhibited significant efficacy against a range of agricultural pests, with improved environmental safety profiles compared to traditional pesticides. This highlights the compound's dual utility in both pharmaceutical and agrochemical applications.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, offering more efficient and sustainable routes to its production. For instance, a 2022 study in Organic Process Research & Development detailed a novel catalytic process that significantly improved the yield and purity of the compound, reducing the reliance on hazardous reagents.
In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde (CAS: 1361829-47-1) continues to be a focal point in chemical and biological research. Its versatility as a synthetic intermediate, coupled with its potential in drug and agrochemical development, makes it a compound of significant interest. Future research is expected to further explore its applications, optimize its synthesis, and expand its utility in addressing unmet medical and agricultural needs.
1361829-47-1 (3-(Chloromethyl)-4-(difluoromethyl)-2-methylpyridine-5-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)